Cas no 496-69-5 (2-Bromo-4-fluorophenol)

• Product Name: 2-Bromo-4-fluorophenol
• CAS No: 496-69-5
• MF: C₆H₄BrFO
• MW: 190.997764587402
• MDL: MFCD00010614
• CID: 37786
• PubChem ID: 605472
• Update Time: 2025-05-20

2-Bromo-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluorophenol
• 2-Brom-4-fluor-phenol
• 2-bromo-4-fluoro-phenol
• 4-fluoro-2-bromophenol
• 5-fluorobiphenyl-2-ol
• J-508298
• 496-69-5
• AC-3753
• NS00123416
• cyclohexylethylcarbamoylchloride
• A1722
• F0001-1292
• BCP21692
• AKOS000120655
• 2-Bromo-4-fluorophenol, 98%
• EN300-21341
• SCHEMBL91229
• 2-bromo-4-flourophenol
• MEYRABVEYCFHHB-UHFFFAOYSA-
• SY021807
• InChI=1/C6H4BrFO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• DTXSID70345556
• HY-W003971
• AM62012
• PS-8366
• 2-bromo-4-fluoro phenol
• MFCD00010614
• FT-0611453
• Phenol, 2-bromo-4-fluoro-
• CS-W003971
• A855773
• 2-bromo4-fluoro-phenol
• B1555
• DB-024097
• DTXCID60296629
• STL183319
• 610-467-8

• MDL： MFCD00010614
• Inchi： 1S/C6H4BrFO/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key： MEYRABVEYCFHHB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1O)F
• BRN： 2355593

Computed Properties

• Exact Mass: 189.94300
• Monoisotopic Mass: 189.942956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.744
• Melting Point: 43.0 to 46.0 deg-C
• Boiling Point: 89°C/0.8mmHg
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: 1.554
• PSA: 20.23000
• LogP: 2.29380
• Solubility: Not determined

2-Bromo-4-fluorophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-4-fluorophenol

Introduction to 2-Bromo-4-fluorophenol (CAS No. 496-69-5)

2-Bromo-4-fluorophenol (CAS No. 496-69-5) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents on a phenolic ring, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-Bromo-4-fluorophenol is composed of a benzene ring with a hydroxyl group at the 1-position, a bromine atom at the 2-position, and a fluorine atom at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, making it an attractive starting material for synthetic chemists.

In recent years, 2-Bromo-4-fluorophenol has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of antifungal agents. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of 2-Bromo-4-fluorophenol-derived compounds in inhibiting fungal growth, particularly against Candida species. The bromine and fluorine substituents were found to enhance the lipophilicity and bioavailability of the resulting compounds, thereby improving their therapeutic efficacy.

Beyond antifungal applications, 2-Bromo-4-fluorophenol has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that derivatives of 2-Bromo-4-fluorophenol exhibit potent cytotoxic activity against various cancer cell lines. The unique electronic properties of the bromine and fluorine atoms contribute to the compound's ability to disrupt key cellular processes, such as DNA replication and protein synthesis.

In addition to its pharmaceutical applications, 2-Bromo-4-fluorophenol is used as an intermediate in the synthesis of agrochemicals. A recent study published in Pesticide Biochemistry and Physiology explored the use of 2-Bromo-4-fluorophenol-based compounds as herbicides. The results indicated that these compounds effectively inhibit photosynthesis in weeds, making them potential candidates for new herbicidal formulations.

The synthetic versatility of 2-Bromo-4-fluorophenol is further exemplified by its use in the preparation of advanced materials. Researchers at the University of California, Berkeley, have developed novel polymers incorporating 2-Bromo-4-fluorophenol-derived monomers. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The environmental impact of 2-Bromo-4-fluorophenol has also been a subject of interest. Studies have shown that proper handling and disposal methods can minimize its ecological footprint. For instance, a study published in Environmental Science & Technology highlighted the importance of controlled waste management practices to prevent contamination of water bodies and soil.

In conclusion, 2-Bromo-4-fluorophenol (CAS No. 496-69-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical structure and properties make it an invaluable intermediate in synthetic chemistry, driving innovation and progress in multiple scientific disciplines.